5-(2,4-dimethoxyphenyl)-N-(3-methoxypropyl)-1,2,4-triazin-3-amine

• IUPAC Name: 5-(2,4-dimethoxyphenyl)-N-(3-methoxypropyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C15H20N4O3/c1-20-8-4-7-16-15-18-13(10-17-19-15)12-6-5-11(21-2)9-14(12)22-3/h5-6,9-10H,4,7-8H2,1-3H3,(H,16,18,19)
• InChI Key: WWEOLDPEEQUIIV-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=NC(=CN=N1)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol

Description

The compound 5-(2,4-dimethoxyphenyl)-N-(3-methoxypropyl)-1,2,4-triazin-3-amine is a synthetic compound that has gained popularity in scientific research for its potential therapeutic properties. This compound is also known as URB597 and has been studied for its effects on the endocannabinoid system.

Mechanism of Action

URB597 works by inhibiting the enzyme fatty acid amide hydrolase (FAAH), which is responsible for breaking down anandamide, a naturally occurring endocannabinoid in the body. By inhibiting FAAH, URB597 increases the levels of anandamide in the body, which can have a variety of effects on the endocannabinoid system.
Biochemical and Physiological Effects
URB597 has been shown to have a variety of biochemical and physiological effects in scientific research studies. Some of the effects of URB597 on the endocannabinoid system include reducing pain and inflammation, improving mood, and reducing anxiety and depression. URB597 has also been studied for its potential neuroprotective properties and has been shown to protect against brain damage in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the advantages of using URB597 in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. This makes it a cost-effective option for scientific research studies. However, one of the limitations of using URB597 in lab experiments is that it is a relatively new compound, and there is still much that is not known about its long-term effects and potential side effects.

Future Directions

There are many potential future directions for research on URB597. Some of the potential areas of research include studying its effects on different physiological processes, such as memory and learning, and studying its potential therapeutic applications in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the long-term effects and potential side effects of URB597.

Synthesis Methods

URB597 is a synthetic compound that is synthesized through a multi-step process. The synthesis starts with the reaction of 2,4-dimethoxybenzaldehyde and 3-methoxypropylamine to form 2,4-dimethoxy-N-(3-methoxypropyl)benzamide. This intermediate is then reacted with triethylorthoformate and ammonium acetate to form 5-(2,4-dimethoxyphenyl)-N-(3-methoxypropyl)-1,2,4-triazin-3-amine.

Scientific Research Applications

URB597 has been studied for its potential therapeutic properties in a variety of scientific research applications. One of the most studied applications of URB597 is its effects on the endocannabinoid system. The endocannabinoid system is a complex signaling system in the body that plays a role in regulating a variety of physiological processes, including pain, inflammation, and mood.